Cas no 4819-67-4 (2-Pentylcyclopentanone)

2-Pentylcyclopentanone structure
2-Pentylcyclopentanone structure
Product Name:2-Pentylcyclopentanone
CAS No:4819-67-4
MF:C10H18O
MW:154.249323368073
CID:45346
Update Time:2026-05-14

2-Pentylcyclopentanone Chemical and Physical Properties

Names and Identifiers

    • 2-Pentylcyclopentanone
    • 2-N-PENTYLCYCLOPENTANONE
    • 2-AMYL CYCLOPENTANONE
    • 2-pentyl-1-cyclopentanone
    • 2-Pentylcyclopentan-1-on
    • 2-pentylcyclopentan-1-one
    • 2-pentyl-cyclopentanon
    • Cyclopentanone,2-pentyl
    • DELPHONE,FIRMENICH
    • n-pentyl-cyclopentanone
    • pentylcyclopentanone
    • QUINTONE
    • Inchi: InChI=1S/C10H18O/c1-2-3-4-6-9-7-5-8-10(9)11/h9H,2-8H2,1H3
    • InChI Key: VNWOJVJCRAHBJJ-UHFFFAOYSA-N
    • SMILES: CCCCCC1CCCC1=O

Computed Properties

  • Exact Mass: 154.13600
  • Monoisotopic Mass: 154.135765
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.9

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 0.895
  • Melting Point: 228.16 ºC
  • Boiling Point: 217.7 °C at 760 mmHg
  • Flash Point: 78.3 °C
  • Refractive Index: 1.451
  • PSA: 17.07000
  • LogP: 2.93590

2-Pentylcyclopentanone Pricemore >>

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